Cas no 1393330-58-9 (5-(Oxan-4-yloxy)pyridine-2-carboxylic acid)

5-(Oxan-4-yloxy)pyridine-2-carboxylic acid is a versatile heterocyclic compound featuring a pyridine core functionalized with a carboxylic acid group at the 2-position and an oxan-4-yloxy substituent at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The oxan-4-yloxy group enhances solubility and modulates electronic properties, while the carboxylic acid moiety allows for further derivatization via amidation, esterification, or metal-catalyzed coupling reactions. Its balanced lipophilicity and polarity make it suitable for drug discovery applications, particularly in designing bioactive molecules with improved pharmacokinetic profiles. The compound's stability under standard conditions further supports its utility in multistep synthetic routes.

5-(Oxan-4-yloxy)pyridine-2-carboxylic acid structure

1393330-58-9 structure

Product Name:5-(Oxan-4-yloxy)pyridine-2-carboxylic acid

CAS No:1393330-58-9

MF:C₁₁H₁₃NO₄

MW:223.225223302841

CID:4787535

Update Time:2025-11-01

5-(Oxan-4-yloxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(Oxan-4-yloxy)pyridine-2-carboxylic acid
- 5-((Tetrahydro-2H-pyran-4-yl)oxy)picolinic acid
- Inchi： 1S/C11H13NO4/c13-11(14)10-2-1-9(7-12-10)16-8-3-5-15-6-4-8/h1-2,7-8H,3-6H2,(H,13,14)
- InChI Key： VEVBKOCTESXAOK-UHFFFAOYSA-N
- SMILES： O1CCC(CC1)OC1C=NC(C(=O)O)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 240
XLogP3: 1.1
Topological Polar Surface Area: 68.6

5-(Oxan-4-yloxy)pyridine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	214499-1g	5-(Oxan-4-yloxy)pyridine-2-carboxylic acid	1393330-58-9		1g	￡385.00	2022-02-28
Chemenu	CM501937-1g	5-((Tetrahydro-2H-pyran-4-yl)oxy)picolinicacid	1393330-58-9	97%	1g	$527	2023-03-07

5-(Oxan-4-yloxy)pyridine-2-carboxylic acid Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425

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Additional information on 5-(Oxan-4-yloxy)pyridine-2-carboxylic acid

5-(Oxan-4-yloxy)pyridine-2-carboxylic Acid: A Comprehensive Overview

The compound 5-(Oxan-4-yloxy)pyridine-2-carboxylic acid, identified by the CAS number 1393330-58-9, is a significant molecule in the field of organic chemistry, particularly within the realms of heterocyclic compounds and pyridine derivatives. This compound has garnered attention due to its unique structural features and potential applications in various scientific and industrial domains.

At its core, 5-(Oxan-4-yloxy)pyridine-2-carboxylic acid consists of a pyridine ring substituted with an oxane (tetrahydropyran) group at the 5-position and a carboxylic acid group at the 2-position. The presence of these substituents imparts distinctive chemical properties, making it a versatile compound for both academic research and practical applications.

Recent studies have highlighted the potential of this compound in drug discovery, where its structural versatility allows for modulation of pharmacokinetic properties such as solubility and bioavailability. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents targeting various therapeutic areas.

In terms of synthesis, 5-(Oxan-4-yloxy)pyridine-2-carboxylic acid can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to enhance yield and purity, making it accessible for large-scale production if required.

The compound's stability under various conditions has also been a focal point of recent investigations. Studies have demonstrated that it exhibits remarkable stability under physiological conditions, which is a critical attribute for its potential use in pharmaceutical formulations.

Beyond pharmacology, this compound has found applications in material science, where its ability to form stable complexes with metal ions has been leveraged in the development of novel materials with tailored electronic properties.

In conclusion, 5-(Oxan-4-yloxy)pyridine-2-carboxylic acid represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, underscores its importance in contemporary chemical research.